Cas no 1551898-79-3 ({1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol)
{1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol Chemical and Physical Properties
Names and Identifiers
-
- {1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol
- 3-Piperidinemethanol, 1-[(3,4-difluorophenyl)methyl]-
-
- Inchi: 1S/C13H17F2NO/c14-12-4-3-10(6-13(12)15)7-16-5-1-2-11(8-16)9-17/h3-4,6,11,17H,1-2,5,7-9H2
- InChI Key: LTSMLZOXRSMJSS-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=C(F)C(F)=C2)CCCC(CO)C1
Experimental Properties
- Density: 1.189±0.06 g/cm3(Predicted)
- Boiling Point: 299.2±30.0 °C(Predicted)
- pka: 14.93±0.10(Predicted)
{1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D143961-100mg |
{1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol |
1551898-79-3 | 100mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D143961-500mg |
{1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol |
1551898-79-3 | 500mg |
$ 435.00 | 2022-06-05 | ||
| TRC | D143961-1g |
{1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol |
1551898-79-3 | 1g |
$ 680.00 | 2022-06-05 | ||
| Life Chemicals | F1908-1644-0.25g |
{1-[(3,4-difluorophenyl)methyl]piperidin-3-yl}methanol |
1551898-79-3 | 95%+ | 0.25g |
$694.0 | 2023-09-07 | |
| Life Chemicals | F1908-1644-0.5g |
{1-[(3,4-difluorophenyl)methyl]piperidin-3-yl}methanol |
1551898-79-3 | 95%+ | 0.5g |
$731.0 | 2023-09-07 | |
| Life Chemicals | F1908-1644-1g |
{1-[(3,4-difluorophenyl)methyl]piperidin-3-yl}methanol |
1551898-79-3 | 95%+ | 1g |
$770.0 | 2023-09-07 | |
| Life Chemicals | F1908-1644-2.5g |
{1-[(3,4-difluorophenyl)methyl]piperidin-3-yl}methanol |
1551898-79-3 | 95%+ | 2.5g |
$1679.0 | 2023-09-07 | |
| Life Chemicals | F1908-1644-5g |
{1-[(3,4-difluorophenyl)methyl]piperidin-3-yl}methanol |
1551898-79-3 | 95%+ | 5g |
$2525.0 | 2023-09-07 | |
| Life Chemicals | F1908-1644-10g |
{1-[(3,4-difluorophenyl)methyl]piperidin-3-yl}methanol |
1551898-79-3 | 95%+ | 10g |
$3532.0 | 2023-09-07 |
{1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on {1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol
Introduction to {1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol (CAS No. 1551898-79-3)
{1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1551898-79-3, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a piperidine ring substituted with a (3,4-difluorophenyl)methyl group and a hydroxymethyl moiety at the 3-position of the piperidine ring. Such a configuration imparts distinct chemical properties that make it a valuable scaffold for medicinal chemistry investigations.
The relevance of {1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol in contemporary pharmaceutical research is underscored by its incorporation into various drug discovery programs. The presence of fluorine atoms in the aromatic ring enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for further development. Recent studies have highlighted its role as a key intermediate in synthesizing small-molecule inhibitors targeting specific biological pathways. These pathways are often implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.
In the context of oncology research, {1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol has been explored for its potential to modulate kinases and other enzymes that play pivotal roles in tumor growth and progression. The (3,4-difluorophenyl) group is known to improve oral bioavailability and binding efficacy by increasing lipophilicity while maintaining metabolic stability. This makes the compound a promising candidate for further preclinical and clinical evaluations. Additionally, its structural motif is reminiscent of established pharmacophores found in marketed drugs, suggesting that it may exhibit favorable pharmacokinetic properties.
Neurodegenerative diseases represent another area where this compound shows promise. The piperidine core is a common structural feature in drugs designed to interact with central nervous system (CNS) targets. Studies have indicated that derivatives of {1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol may have neuroprotective effects by inhibiting aberrant signaling pathways associated with conditions like Alzheimer's and Parkinson's diseases. The hydroxymethyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.
The synthesis of {1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex aromatic ring system. The introduction of fluorine atoms at the 3 and 4 positions of the phenyl ring is typically achieved using fluorinating agents under controlled conditions to prevent unwanted side reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for research purposes.
Evaluation of {1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol in vitro has revealed interesting interactions with various biological targets. Its ability to bind to proteins and enzymes with high affinity suggests potential therapeutic activity. However, further studies are necessary to fully elucidate its mechanism of action and assess its safety profile. Preclinical trials are essential to determine optimal dosing regimens and identify any potential toxicities before human testing can commence. These trials will also provide insights into how best to incorporate this compound into larger drug candidates or use it as a standalone therapeutic.
The growing interest in fluorinated compounds stems from their advantageous pharmacokinetic properties. Fluorine atoms can enhance drug stability, prolong half-life, and improve tissue penetration. This has led to their widespread use in modern pharmaceuticals. {1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol exemplifies how strategic incorporation of fluorine can enhance a molecule's efficacy and suitability for therapeutic use. As research continues, new applications for this compound are likely to emerge, further solidifying its importance in medicinal chemistry.
In conclusion, {1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol (CAS No. 1551898-79-3) is a versatile compound with significant potential in pharmaceutical development. Its unique structural features make it an attractive scaffold for designing novel drugs targeting various diseases. Ongoing research into its biological activity and synthetic methodologies promises to uncover new therapeutic opportunities in the coming years. The continued exploration of this compound underscores the importance of innovative approaches in drug discovery and development.
1551898-79-3 ({1-[(3,4-Difluorophenyl)methyl]piperidin-3-yl}methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)